![molecular formula C13H11NO3 B6414825 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% CAS No. 1261983-98-5](/img/structure/B6414825.png)
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% (4-HMPP) is an organic compound with a wide range of applications in medicinal chemistry and biochemistry. It is a heterocyclic aromatic compound with a pyridinyl moiety attached to a methoxycarbonylphenyl group. 4-HMPP is an important intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in various organic reactions.
Scientific Research Applications
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has a wide range of applications in medicinal chemistry and biochemistry. It is used as a reagent in chemical synthesis, as a catalyst in organic reactions, and as an intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has been studied as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other diseases. It has also been used as a marker for the detection of certain types of cancer.
Mechanism of Action
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes has been shown to reduce inflammation and pain, and to have anti-cancer effects. In addition, 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has been shown to inhibit the growth of certain types of bacteria, which may be beneficial in the treatment of certain types of infections.
Biochemical and Physiological Effects
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial effects in animal models. In addition, 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% has been shown to reduce pain, reduce inflammation, and to have anti-oxidant effects. It has also been shown to have anti-diabetic and anti-obesity effects, and to have beneficial effects on the cardiovascular system.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% in laboratory experiments are its low cost, ease of synthesis, and wide range of applications. In addition, 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% is relatively stable and can be stored for long periods of time. However, there are some limitations to using 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% in laboratory experiments. For example, it is not water soluble, so it must be dissolved in organic solvents before use. In addition, 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% is toxic if ingested, so it must be handled with care.
Future Directions
There is still much to be explored regarding the potential applications of 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%. Future research could focus on the development of new synthesis methods for 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%, as well as the development of new pharmaceuticals, agrochemicals, and other organic compounds derived from 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%. In addition, further research could be conducted to explore the potential therapeutic uses of 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%, as well as its potential use as a marker for the detection of certain types of cancer. Finally, further research could be conducted to explore the potential biochemical and physiological effects of 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%, as well as its potential toxicological effects.
Synthesis Methods
4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% can be synthesized from 4-hydroxy-2-(3-methoxycarbonylphenyl)pyridine-3-carboxylic acid (HMPPCA) by a two-step reaction. In the first step, HMPPCA is treated with anhydrous sodium sulfate and a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of an anhydride, which is then hydrolyzed to form 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%. The second step involves the conversion of 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95% to 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%-3-carboxylic acid, which is then reacted with anhydrous sodium sulfate and a base to form 4-Hydroxy-2-(3-methoxycarbonylphenyl)pyridine, 95%. The overall yield of the reaction is typically greater than 95%.
properties
IUPAC Name |
methyl 3-(4-oxo-1H-pyridin-2-yl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-17-13(16)10-4-2-3-9(7-10)12-8-11(15)5-6-14-12/h2-8H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAKVJVLFKVPOHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692626 |
Source
|
Record name | Methyl 3-(4-oxo-1,4-dihydropyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261983-98-5 |
Source
|
Record name | Methyl 3-(4-oxo-1,4-dihydropyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00692626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.